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Compound of Interest

Compound Name: Eosin B

Cat. No.: B8057584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eosin B is a xanthene dye widely employed as a counterstain in various histological and

cytological techniques. It imparts a characteristic red or pink color to cytoplasmic components,

collagen, and muscle fibers, providing crucial morphological context to tissue samples. Eosin B
is available in two primary forms: the water-soluble disodium salt and the alcohol-soluble free

acid, sometimes referred to as "Eosin B, spirit soluble". The choice between an alcoholic and

an aqueous preparation of Eosin B depends on the specific application, desired staining

characteristics, and the tissue processing workflow. This document provides detailed

application notes and protocols for the preparation and use of both alcoholic and aqueous

Eosin B solutions.

Data Presentation: Quantitative Properties of Eosin
B
A summary of the key quantitative data for Eosin B is presented in the table below. This

information is critical for preparing solutions of desired concentrations and for understanding

the behavior of the dye in different solvent systems.
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Property
Aqueous Solution
(Disodium Salt)

Alcoholic Solution
(Free
Acid/Disodium
Salt)

Reference

Chemical Name Eosin B, disodium salt

Eosin B, free acid

("spirit soluble") or

disodium salt

C.I. Number 45400 45400

Molecular Formula C₂₀H₆Br₂N₂Na₂O₉ C₂₀H₈Br₂N₂O₉

Solubility in Water
390 g/L at 20°C

(Highly Soluble)
Sparingly soluble

Solubility in Ethanol Soluble Highly Soluble

Typical Concentration 0.1% - 1% (w/v) 0.1% - 1% (w/v)

λmax (in water) 514 nm, 395 nm Not specified

Appearance of

Solution

Clear, deep red

solution

Clear, deep red

solution

pH
6.2 (10g/L in H₂O at

25°C)
Not specified

Experimental Protocols
Protocol 1: Preparation of 0.1% Aqueous Eosin B
Solution
This protocol is suitable for routine histological counterstaining, such as in the Hematoxylin and

Eosin (H&E) method.

Materials:

Eosin B, disodium salt powder

Distilled or deionized water
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Glacial acetic acid (optional, as an accentuator)

Magnetic stirrer and stir bar

Volumetric flask (1000 mL)

Graduated cylinder

Filter paper

Procedure:

Weigh 1 gram of Eosin B powder.

Transfer the powder to a 1000 mL volumetric flask.

Add approximately 800 mL of distilled water to the flask.

Place the flask on a magnetic stirrer and add a stir bar. Stir until the Eosin B is completely

dissolved.

(Optional) For enhanced staining intensity, add 1.6 mL of glacial acetic acid to the solution.

Once dissolved, add distilled water to bring the final volume to 1000 mL.

Mix the solution thoroughly.

Filter the solution before use to remove any undissolved particles.

Store the solution in a tightly closed container at room temperature (15-25°C), protected from

direct sunlight.

Protocol 2: Preparation of 0.5% Alcoholic Eosin B
Solution
Alcoholic Eosin B solutions are often preferred in workflows where dehydration steps are

critical and to avoid issues with unsuitable water supplies.
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Materials:

Eosin B, free acid ("spirit soluble") or disodium salt powder

95% Ethanol

Magnetic stirrer and stir bar

Volumetric flask (100 mL)

Graduated cylinder

Filter paper

Procedure:

Weigh 0.5 grams of Eosin B powder.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 80 mL of 95% ethanol to the flask.

Place the flask on a magnetic stirrer and add a stir bar. Stir until the Eosin B is completely

dissolved.

Once dissolved, add 95% ethanol to bring the final volume to 100 mL.

Mix the solution thoroughly.

Filter the solution before use.

Store in a tightly sealed, flammable-safe cabinet at room temperature.

Application Notes
Choosing Between Aqueous and Alcoholic Solutions:

Aqueous Eosin B: Generally used for routine H&E staining. It is easy to prepare and handle.

However, the quality of staining can be affected by the pH and hardness of the local tap
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water used for rinsing.

Alcoholic Eosin B: Often provides more consistent and sharper staining, especially when

water quality is a concern. It is also advantageous in protocols that require a seamless

transition to dehydration steps with alcohol. Staining with alcoholic solutions can be more

intense and may require shorter incubation times.

Staining Procedure (General Guideline for H&E):

After nuclear staining with hematoxylin and subsequent bluing, rinse the slides.

If using an aqueous Eosin B solution, rinse with distilled water before immersing in the eosin

solution.

If using an alcoholic Eosin B solution, it is recommended to briefly rinse the slides in 95%

ethanol before staining.

Immerse slides in the Eosin B solution for 30 seconds to 2 minutes. The optimal time will

depend on the tissue type, thickness, and desired staining intensity.

Following eosin staining, dehydrate the sections through graded alcohols (e.g., 95% and

100% ethanol).

Clear the slides in xylene or a xylene substitute.

Mount with a permanent mounting medium.

Quality Control:

To ensure consistent staining, it is advisable to use positive and negative controls.

The intensity of eosin staining can be adjusted by varying the concentration of the dye, the

staining time, and the pH of the solution. The addition of a small amount of acetic acid can

act as an accentuator, intensifying the stain.

Visualizations
To cite this document: BenchChem. [Preparing Alcoholic vs. Aqueous Eosin B Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b8057584#preparing-alcoholic-vs-aqueous-eosin-b-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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